Cas no 325987-12-0 (5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• CAS No: 325987-12-0
• MF: C₁₃H₉ClN₂OS₂
• MW: 308.806359052658
• CID: 5986209
• PubChem ID: 2414516
• Update Time: 2025-05-25

5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide
• (E)-5-chloro-N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-chloro-N-(3-methyl-2(3H)-benzothiazolylidene)-
• 5-chloro-N-(3-methyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• 5-chloro-N-[(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-2-carboxamide
• F0174-0300
• 325987-12-0
• Z27379446
• AKOS001038529
• AKOS003626976
• AKOS034006964

• Inchi： 1S/C13H9ClN2OS2/c1-16-8-4-2-3-5-9(8)19-13(16)15-12(17)10-6-7-11(14)18-10/h2-7H,1H3
• InChI Key： XQWGDUPFSXTRLC-UHFFFAOYSA-N
• SMILES： C1(C(N=C2N(C)C3=CC=CC=C3S2)=O)SC(Cl)=CC=1

Computed Properties

• Exact Mass: 307.9844830g/mol
• Monoisotopic Mass: 307.9844830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 86.2Ų

Additional information on 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide

Introduction to 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 325987-12-0)

The compound 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide, identified by its CAS number 325987-12-0, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in pharmaceutical development.

Structurally, the compound features a fused system comprising a benzothiazole core and a thiophene moiety, both of which are well-documented for their pharmacological properties. The presence of a chloro substituent at the 5-position of the benzothiazole ring and an amide linkage to a dihydropyridine-like structure enhances its molecular diversity. This unique arrangement not only contributes to its distinct chemical profile but also opens avenues for exploring novel mechanisms of action.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with benzothiazole derivatives being particularly prominent. The benzothiazole scaffold is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiophene ring further modulates these activities by introducing additional functional groups that can interact with biological targets.

In particular, the amide group in 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide plays a crucial role in determining its pharmacokinetic and pharmacodynamic characteristics. Amides are commonly found in bioactive molecules due to their ability to form hydrogen bonds and stabilize protein-ligand interactions. The specific orientation of the amide group in this compound may facilitate binding to specific enzymes or receptors, thereby modulating biological pathways.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs), which simultaneously interact with multiple biological targets to achieve therapeutic effects. The structural features of 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide make it a promising candidate for such an approach. By leveraging the combined effects of the benzothiazole and thiophene moieties, as well as the amide functional group, this compound may exhibit synergistic activity against multiple disease targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into its structural elucidation and mechanistic studies.

Electrochemical studies have also been instrumental in understanding the reactivity and potential applications of this compound. The presence of multiple electron-deficient centers allows for redox-active behavior, which can be exploited in various chemical and biological systems. For instance, electrochemical oxidation or reduction may modulate the activity or stability of the molecule, offering new perspectives for therapeutic intervention.

Computational chemistry has emerged as a powerful tool in drug discovery, enabling researchers to predict and rationalize biological activity without extensive experimental screening. Molecular modeling techniques have been applied to investigate the binding interactions of 5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide with potential target proteins. These studies have provided valuable insights into its binding affinity and mode of action, guiding further optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for designing novel materials with specific properties. For example, its ability to form stable complexes with metals or other organic compounds could be exploited in catalysis or material science applications.

In conclusion,5-chloro-N-(2E)-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-2-carboxamide (CAS No. 325987-12-0) represents a fascinating example of how structural complexity can lead to novel biological activities. Its potential as a multitarget-directed ligand and its versatile synthetic accessibility make it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound,5-chloro-N-(2E)-3-methyl-2